BE“GH@ Methodological & Application

Check Availability & Pricing

Derivation of the BTZ Black Hole Metric: Application Notes and Protoco

Author: BenchChem Technical Support Team. Date: December 2025

‘ Compound of Interest

Compound Name: BTZ

Cat. No.: B1192422

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Bafiados-Teitelboim-Zanelli (BTZ) black hole is a remarkable solution to Einstein's field equations in a (2+1)-dimensional spacetime with a negati
cosmological constant. Despite its lower-dimensional setting, the BTZ black hole exhibits many of the physical properties of its (3+1)-dimensional cot
such as the Kerr black hole, including the presence of an event horizon, thermodynamic properties, and Hawking radiation. This makes it an invaluab
laboratory for studying the quantum aspects of gravity and black hole physics in a simplified context.

These application notes provide a detailed, step-by-step derivation of the BTZ black hole metric. The content is structured to be accessible to researc
scientists with a foundational understanding of general relativity.

Core Concepts and Theoretical Framework

The derivation of the BTZ black hole metric is rooted in the Einstein field equations, which describe the fundamental interaction of gravitation as a res
spacetime being curved by matter and energy. In the presence of a cosmological constant, A, the equations are given by:

» Einstein Field Equations: ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Ry — %ng +A\g T, RUv-21Rguv+Aguv=c48nGTuv

» — SZ;G
Where:
« ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
R, Ruv
is the Ricci curvature tensor.
* RR
is the scalar curvature.
¢ ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
8, 9KV
is the metric tensor.
o AN
is the cosmological constant.
* GG

is the gravitational constant.

e cC
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is the speed of light.

¢ ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
T, Tuv
is the stress-energy tensor.

For the vacuum solution of the BTZ black hole, we consider the case where there is no matter or energy present, hence ngcontent-ng-c4139270029=
ng-c3278073658="" class="inline ng-star-inserted">

T,, =0Tuv=0
. The derivation is performed in (2+1) dimensions, meaning the indices p and v run from 0 to 2.

Protocol: Derivation of the BTZ Black Hole Metric

This protocol outlines the mathematical steps to derive the BTZ black hole metric.

Establishing the Einstein Field Equations in 2+1 Dimensions

In a (2+1)-dimensional vacuum spacetime (ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
T,, =0Tuv=0

) with a negative cosmological constant (

A= -1FN=-1/12

, Where

n

is the radius of the asymptotically Anti-de Sitter space), the Einstein field equations simplify. By contracting the Einstein field equations with
& guv

, we find the scalar curvature to be

R =3AR=3A

. Substituting this back into the original equations yields a simplified form:

ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

R, =2Ag

v f

g Ruv=2Aguv=-122guv

= -2
w P Cuv

This is the starting point for our derivation.

The Metric Ansatz

We assume a static and circularly symmetric spacetime, which is a reasonable starting point for a non-rotating black hole solution. The general form «
metric in cylindrical coordinates

(tre)(t,r, o)

is:

ds® = ~ N di* +f) 2 dr* + 2 (VW (Adt + dg)’ ds2=-N(r)2dt2+f (r)-2dr2+r2 (N (r)dt+dd)2
For a static, non-rotating black hole, we can simplify this by setting the angular momentum component

N (HNO(r)
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to zero. This leads to the following metric ansatz:

ds? = —f(r2df + #drz +12 dp’ ds2=—F (r)2dt2+g(r)21dr2+r2d$2
8(r,

Our goal is to solve for the unknown functions

fnf(r)

and

gy (r)

Calculation of Christoffel Symbols

The Christoffel symbols, which describe the effects of the curvature of spacetime on the coordinates, are calculated from the derivatives of the metric
our metric ansatz, the non-zero Christoffel symbols are:

* ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
T, =fOrtre=f(r)f (r)

¢ ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
Ty = ff (IgCy TEEr=F(r) " (r)g(r)2

e ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
Iy, = —%Frrr:—g(r)g’ (r)

» ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
), = - rg(?Todr=—rg(r)?2

¢ ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
= 4rrog=rl

Where the prime denotes differentiation with respect to

rr

Calculation of the Ricci Tensor Components

The Ricci tensor is computed from the Christoffel symbols. For our metric, the non-zero components of the Ricci tensor are:
¢ ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

R, =0 (D80 +f0f (Mg () + LG Ret=F (r) £ (r)g(r)2+F(r)f" (r)g(r)g” (r)+rf(r)f (r)g(r)2
e ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Ry = =g+ 1 - £ORrr=—F (r) " (r)+f(r)2f (r)2-g(r)rg’ (r)

e ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

Rop = = 7808 ()= ¢()" + 1ROG=-rg(r)g" (r)-g(r)2+1
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Solving the Einstein Field Equations

Now, we substitute the calculated Ricci tensor components into the simplified Einstein field equations, ngcontent-ng-c4139270029="" _nghost-ng-c32
class="inline ng-star-inserted">

Ryv =~ llzg!“, Ru\)=_1229“\)
. This gives us a set of differential equations for
finf(r)

and

gng(r)

From the ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
eZodol]

component of the Einstein equations:

Ryy = ~%8,, = ~re)g (N -g()" +1= - 2 ROP=-122g¢¢=>-rg(r)g’ (r)-g(r)2+1=-122r2

This is a first-order differential equation for

8(g(r)

. Let's assume a solution of the form

g(® = AP +Bg(r)2=Ar2+B

. Substituting this into the differential equation and solving for the constants, we find that a solution is:

80 = -M+5g(r)2=-M+12r2

Where

-M-M

is a constant of integration that will be related to the mass of the black hole.

Next, from the ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">
ntt

component of the Einstein equations:

Ry = =g, = f0)f (g’ +10)f (Dg(g () + L = 207 Ret=-122gtt=F (r)F " (r)g(r)2+F (1) f" (r)g(r)g” (r)+rf(r) " (r)g(r)

And from the ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

rrrr
component:
- _ VARG INNAG S 1 I — _ = . _ . =
R, = l%gﬂ: W+W §®7— lzgir)err— 122grr=-f(r)f " (r)+f(r)2f " (r)2-g(r)rg’ (r)=-12g(r)22

By combining these two equations, we find that a consistent solution is obtained when

f* =g’ F(r)2=g(r)2

. Therefore:
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f0)* = - M+2F(r)2=-M+12r2

The Non-Rotating BTZ Black Hole Metric

Substituting the solutions for

Sy £(r)2

and

g(’g(r)2

back into our metric ansatz, we obtain the metric for the non-rotating BTZ black hole:

ds*> = - (-M+ ;_i)dzz + ﬁdr2 + 7 dg’ ds2=—(-M+12r2) dt2+-M+12r21dr2+r2d¢2

The Rotating BTZ Black Hole Metric

The derivation for the rotating BTZ black hole is more involved. It was originally found by Bafiados, Teitelboim, and Zanelli by performing a coordinate
transformation on the non-rotating solution. The metric for the rotating BTZ black hole is given by:

s> = —(-M+ ;;)dzz 1 g +#(d¢—#d¢)2dsz=—(—M+12 r2)dt2+-M+12r2-4r2321dr2+r2 (d¢-2r23dt)2

M+p-L
T
Where
JJ

is the angular momentum of the black hole.

Data Presentation

The key parameters characterizing the BTZ black hole are its mass (M) and angular momentum (J).

Parameter Symbol Description
Mass M A parameter related to the energy of the spacetime
Angular Momentum J The rotational parameter of the black hole.

A negative constant related to the curvature of

spacetime,
Cosmological Constant A )
A= -1IN=-1/12
. The characteristic length scale of the Anti-de Sitter
AdS Radius |
space.
Visualizations

Logical Flow of the BTZ Metric Derivation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
compatibility check]
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